Cas no 206202-04-2 (Oxirane, 2-phenyl-3-[(1E)-2-phenylethenyl]-, (2S,3S)-)

• Product name: Oxirane, 2-phenyl-3-[(1E)-2-phenylethenyl]-, (2S,3S)-
• CAS No: 206202-04-2
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 1394996
• PubChem ID: 71358450

Oxirane, 2-phenyl-3-[(1E)-2-phenylethenyl]-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-phenyl-3-[(1E)-2-phenylethenyl]-, (2S,3S)-
• (2S,3S)-2-Phenyl-3-(2-phenylethenyl)oxirane
• 206202-04-2
• DTXSID60782456

• Inchi： InChI=1S/C16H14O/c1-3-7-13(8-4-1)11-12-15-16(17-15)14-9-5-2-6-10-14/h1-12,15-16H/t15-,16-/m0/s1
• InChI Key： JDRQDADZTNXGST-HOTGVXAUSA-N
• SMILES： C1=CC=C(C=C1)C=CC2C(O2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53